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Compound of Interest

Compound Name: Apovincaminic acid-d4

Cat. No.: B15555971

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apovincaminic acid-d4 is the deuterated form of apovincaminic acid (AVA), the principal and
pharmacologically active metabolite of vinpocetine. Vinpocetine is a synthetic derivative of the
Vinca alkaloid vincamine, used in the treatment of cerebrovascular disorders and cognitive
impairment.[1] Due to its structural similarity and mass difference, apovincaminic acid-d4
serves as an ideal internal standard (1S) for the quantitative analysis of vinpocetine and AVA in
biological matrices by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its use
is critical for accurate pharmacokinetic studies, drug metabolism research, and clinical
monitoring.[1][2]

Chemical and Physical Properties

Apovincaminic acid-d4 is a stable isotope-labeled compound that is chemically identical to
apovincaminic acid, with the exception of four deuterium atoms replacing four hydrogen atoms.
This isotopic labeling results in a higher molecular weight, allowing for its differentiation from
the unlabeled analyte in mass spectrometry without altering its chemical behavior during
sample preparation and chromatographic separation.
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Property Value Reference(s)

(13aS,13bS)-13a-Ethyl-
2,3,5,6,13a,13b-hexahydro-
) 1H-indolo[3,2,1-
Chemical Name _ . [2]
de]pyrido[3,2,1-ij][2]

[3]naphthyridine-12-carboxylic

Acid-d4
CAS Number 1329624-60-3 [4]
Molecular Formula C20H18D4N202 [2]
Molecular Weight 326.43 g/mol [2]
Appearance Not available (typically a solid) [4]
Storage 2-8°C Refrigerator [4]

Metabolic Pathway of Vinpocetine

Vinpocetine undergoes rapid and extensive metabolism in the liver, with the primary pathway
being the hydrolysis of the ethyl ester group to form its active metabolite, apovincaminic acid
(AVA).[1] This biotransformation is a key factor in the drug's pharmacokinetic profile and
therapeutic effects.[1]
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Caption: Metabolic conversion of Vinpocetine to Apovincaminic Acid.

Synthesis of Apovincaminic Acid

Apovincaminic acid can be synthesized from vincamine. One method involves the hydrolysis of
vincamine to vincaminic acid, followed by dehydration to yield apovincaminic acid. An
alternative route is the initial dehydration of vincamine to apovincamine, which is then
hydrolyzed.[5] The synthesis of the deuterated form, apovincaminic acid-d4, would involve
using deuterated reagents during the synthesis process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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